Cas no 2137433-45-3 (rac-sodium [(1R,3S)-3-{[(benzyloxy)carbonyl]amino}cyclopentyl]methanesulfinate)

• Product Name: rac-sodium [(1R,3S)-3-{[(benzyloxy)carbonyl]amino}cyclopentyl]methanesulfinate
• CAS No: 2137433-45-3
• MF: C₁₄H₁₈NNaO₄S
• MW: 319.351793766022
• CID: 6357901
• PubChem ID: 165455374
• Update Time: 2025-05-30

rac-sodium [(1R,3S)-3-{[(benzyloxy)carbonyl]amino}cyclopentyl]methanesulfinate Chemical and Physical Properties

Names and Identifiers

• rac-sodium [(1R,3S)-3-{[(benzyloxy)carbonyl]amino}cyclopentyl]methanesulfinate
• EN300-724267
• 2137433-45-3

• Inchi： 1S/C14H19NO4S.Na/c16-14(19-9-11-4-2-1-3-5-11)15-13-7-6-12(8-13)10-20(17)18;/h1-5,12-13H,6-10H2,(H,15,16)(H,17,18);/q;+1/p-1/t12-,13+;/m1./s1
• InChI Key： FCFLPLVEGMUOQS-KZCZEQIWSA-M
• SMILES： S(C[C@@H]1CC[C@@H](C1)NC(=O)OCC1C=CC=CC=1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 319.08542351g/mol
• Monoisotopic Mass: 319.08542351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.7Ų

Additional information on rac-sodium [(1R,3S)-3-{[(benzyloxy)carbonyl]amino}cyclopentyl]methanesulfinate

Comprehensive Guide to rac-Sodium [(1R,3S)-3-{[(benzyloxy)carbonyl]amino}cyclopentyl]methanesulfinate (CAS No. 2137433-45-3)

rac-Sodium [(1R,3S)-3-{[(benzyloxy)carbonyl]amino}cyclopentyl]methanesulfinate (CAS No. 2137433-45-3) is a specialized chiral compound with significant potential in pharmaceutical research and organic synthesis. This compound features a unique cyclopentyl backbone modified with a benzyloxycarbonyl (Cbz) protecting group and a methanesulfinate moiety, making it a valuable intermediate for drug development. Researchers and industry professionals are increasingly interested in this compound due to its role in asymmetric synthesis and its applications in creating bioactive molecules.

The structural complexity of rac-sodium [(1R,3S)-3-{[(benzyloxy)carbonyl]amino}cyclopentyl]methanesulfinate allows for diverse reactivity, particularly in the formation of sulfone derivatives, which are crucial in medicinal chemistry. The Cbz-protected amino group enhances the compound's stability during synthetic processes, while the sodium counterion improves solubility in polar solvents. These properties make it an attractive candidate for developing novel therapeutics, especially in the fields of anti-inflammatory and antiviral agents.

In recent years, the demand for chiral sulfinate derivatives has surged, driven by advancements in enantioselective catalysis and green chemistry. rac-Sodium [(1R,3S)-3-{[(benzyloxy)carbonyl]amino}cyclopentyl]methanesulfinate aligns with these trends, offering a sustainable alternative for synthesizing optically active compounds. Its compatibility with modern synthetic techniques, such as flow chemistry and microwave-assisted reactions, further enhances its appeal to researchers seeking efficient and scalable methodologies.

The pharmaceutical industry has shown particular interest in this compound due to its potential in peptide mimetics and small-molecule drug candidates. The cyclopentyl ring provides conformational rigidity, which is beneficial for designing molecules with improved binding affinity and metabolic stability. Additionally, the methanesulfinate group can serve as a precursor for sulfonamides, a class of compounds widely used in antibiotics and enzyme inhibitors.

From a market perspective, rac-sodium [(1R,3S)-3-{[(benzyloxy)carbonyl]amino}cyclopentyl]methanesulfinate is gaining traction as a high-value intermediate. Suppliers and contract research organizations (CROs) are expanding their portfolios to include this compound, catering to the growing needs of drug discovery programs. Its synthesis, though challenging, has been optimized to ensure high purity and yield, meeting the stringent requirements of regulatory agencies.

For researchers exploring chiral auxiliaries or asymmetric synthesis, this compound offers a versatile platform. Its applications extend beyond pharmaceuticals to agrochemicals and materials science, where sulfinate derivatives play a role in developing functional materials. The integration of computational chemistry and machine learning in molecular design has further highlighted the importance of such building blocks in predictive drug discovery.

In conclusion, rac-Sodium [(1R,3S)-3-{[(benzyloxy)carbonyl]amino}cyclopentyl]methanesulfinate (CAS No. 2137433-45-3) represents a cutting-edge tool for modern synthetic chemists. Its unique structural features, combined with its broad applicability, make it a compound of significant interest in both academic and industrial settings. As the demand for enantiopure compounds continues to rise, this molecule is poised to play a pivotal role in the next generation of chemical innovation.